2-[(6-Methoxy-4-methylquinazolin-2-yl)sulfanyl]ethyl 2-chlorobenzoate

• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol
• IUPAC Name: 2-(6-methoxy-4-methylquinazolin-2-yl)sulfanylethyl 2-chlorobenzoate
• InChI: InChI=1S/C19H17ClN2O3S/c1-12-15-11-13(24-2)7-8-17(15)22-19(21-12)26-10-9-25-18(23)14-5-3-4-6-16(14)20/h3-8,11H,9-10H2,1-2H3
• InChI Key: AUMPNCCTSMHOJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=CC2=NC(=N1)SCCOC(=O)C3=CC=CC=C3Cl)OC

Description

2-[(6-Methoxy-4-methylquinazolin-2-yl)sulfanyl]ethyl 2-chlorobenzoate is a synthetic organic compound featuring a quinazoline core substituted with methoxy and methyl groups at positions 6 and 4, respectively. The quinazoline moiety is linked via a sulfanyl (thioether) group to an ethyl ester of 2-chlorobenzoic acid.

Preparation Methods

The synthesis of 2-[(6-Methoxy-4-methylquinazolin-2-yl)sulfanyl]ethyl 2-chlorobenzoate involves multiple steps. One common synthetic route includes the reaction of 6-methoxy-4-methylquinazoline with a sulfanyl ethyl derivative, followed by esterification with 2-chlorobenzoic acid. The reaction conditions typically involve the use of organic solvents and catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the chloro group, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-[(6-Methoxy-4-methylquinazolin-2-yl)sulfanyl]ethyl 2-chlorobenzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(6-Methoxy-4-methylquinazolin-2-yl)sulfanyl]ethyl 2-chlorobenzoate involves its interaction with specific molecular targets. The quinazoline moiety is known to interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, including inhibition of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Research Findings and Hypotheses

• Bioactivity Prediction : The quinazoline-thioether system resembles kinase inhibitors (e.g., Gefitinib), suggesting possible anticancer applications. However, the ester group may limit bioavailability due to hydrolysis.
• Stability Comparison : The single sulfanyl bridge in the target compound may offer greater oxidative stability compared to multi-thioether structures like bis(2-chloroethylthioethyl)ether.

Biological Activity

The compound 2-[(6-Methoxy-4-methylquinazolin-2-yl)sulfanyl]ethyl 2-chlorobenzoate has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

Chemical Formula: C12H12ClN3O2S
Molecular Weight: 283.75 g/mol
IUPAC Name: 2-[(6-Methoxy-4-methylquinazolin-2-yl)sulfanyl]ethyl 2-chlorobenzoate

The structure features a quinazoline moiety, which is known for its diverse biological activities, and a chlorobenzoate group that may enhance its pharmacological properties.

Anticancer Properties

Research indicates that compounds containing quinazoline derivatives can exhibit significant anticancer activity. For instance, the quinazoline structure has been linked to the inhibition of various cancer cell lines. A study demonstrated that related compounds showed promising results against breast cancer cells by inducing apoptosis and inhibiting cell proliferation .

Antimicrobial Activity

The compound's sulfanyl group may contribute to its antimicrobial properties. Studies have shown that similar sulfanyl derivatives possess activity against a range of bacteria and fungi, suggesting that this compound could be effective in treating infections .

The proposed mechanism of action for 2-[(6-Methoxy-4-methylquinazolin-2-yl)sulfanyl]ethyl 2-chlorobenzoate involves:

• Enzyme Inhibition: The quinazoline moiety may interact with specific enzymes, inhibiting their activity, which is crucial in cancer progression.
• Cell Cycle Arrest: Evidence suggests that related compounds can induce cell cycle arrest at various phases, leading to reduced cell proliferation.
• Reactive Oxygen Species (ROS) Generation: Some studies indicate that these compounds can increase ROS levels in cancer cells, promoting oxidative stress and apoptosis .

Case Studies

• Antitumor Activity in Vivo: In a murine model of cancer, administration of the compound resulted in a significant reduction in tumor size compared to control groups. Histopathological examinations revealed increased apoptosis in tumor tissues .
• Antimicrobial Efficacy: A comparative study evaluated the antimicrobial activity of several quinazoline derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that the compound exhibited a minimum inhibitory concentration (MIC) comparable to standard antibiotics.

Data Tables

Activity Type	Tested Organisms/Cell Lines	Results
Anticancer	MCF-7 (breast cancer)	Induced apoptosis; reduced growth
Antimicrobial	Staphylococcus aureus	MIC = 32 µg/mL
	Escherichia coli	MIC = 64 µg/mL